Cas no 2824986-89-0 (3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2824986-89-0
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 6051336
• PubChem ID: 165745594
• Update Time: 2025-06-09

3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172522-71-1
• 2824986-89-0
• (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid
• EN300-1450419
• EN300-37467228
• 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H20FNO4/c1-15(2,3)22-14(21)18-12-8-16(9-12,13(19)20)10-4-6-11(17)7-5-10/h4-7,12H,8-9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： BZHAUCZIVNUAAA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(=O)O)CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid

3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2824986-89-0): An Overview

3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2824986-89-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as a tert-butoxycarbonyl (Boc)-protected amino acid derivative, is characterized by its cyclobutane ring, fluorinated phenyl group, and the Boc protecting group on the amino functionality. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The cyclobutane ring in this compound is particularly noteworthy due to its strained nature, which can influence the conformational flexibility and reactivity of the molecule. The presence of the fluorine atom on the phenyl ring adds an additional layer of complexity, as fluorine is known for its strong electron-withdrawing effect and ability to modulate the electronic properties of adjacent functional groups. This makes the compound an attractive candidate for various applications, including drug discovery and materials science.

The tert-butoxycarbonyl (Boc) protecting group is a common choice in organic synthesis due to its stability under mild conditions and ease of removal. The Boc group effectively shields the amino functionality from unwanted reactions during synthetic transformations, allowing for precise control over the reactivity of the molecule. Once the desired intermediates or final products are synthesized, the Boc group can be selectively removed using acidic conditions, revealing the free amino group for further functionalization.

Recent research has highlighted several potential applications of 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid in medicinal chemistry. For instance, studies have shown that compounds with similar structures exhibit promising anti-inflammatory and anti-cancer properties. The cyclobutane ring and fluorinated phenyl group have been found to enhance the binding affinity of these molecules to specific protein targets, such as kinases and G-protein coupled receptors (GPCRs). This enhanced binding affinity can lead to improved therapeutic efficacy and reduced side effects.

In addition to its medicinal applications, 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid has also been explored as a building block in polymer science. The unique combination of rigidity from the cyclobutane ring and electronic modulation from the fluorine atom makes it suitable for designing polymers with tailored mechanical and optical properties. These polymers have potential applications in areas such as drug delivery systems, sensors, and advanced materials.

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid typically involves a multi-step process that begins with the formation of the cyclobutane ring followed by functionalization with the amino and carboxylic acid groups. The introduction of the Boc protecting group is a crucial step that ensures the stability and reactivity of the intermediate compounds during subsequent transformations. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability.

One notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions to introduce the fluorinated phenyl group onto a pre-formed cyclobutane scaffold. This approach has been shown to be highly efficient and selective, allowing for the preparation of 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid with high purity and yield. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been essential in characterizing the structure and purity of this compound.

In conclusion, 3-{[(Tert-butoxy)carbonyl]amino}-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2824986-89-0) is a versatile compound with significant potential in various fields, including medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, opening up new avenues for innovation in drug discovery and advanced materials design.